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Compound of Interest

Compound Name: Cobalt--zirconium (1/1)

Cat. No.: B15483233 Get Quote

Audience: Researchers, scientists, and materials development professionals.

Core Focus: This guide provides an in-depth examination of how the stoichiometric ratio

between cobalt (Co) and zirconium (Zr) fundamentally influences the structural, magnetic, and

electronic properties of Co-Zr alloys. It covers the formation of various intermetallic phases and

the corresponding shifts in material behavior, supported by quantitative data and detailed

experimental methodologies.

Introduction: The Significance of Stoichiometry in
Co-Zr Systems
Cobalt-Zirconium (Co-Zr) alloys represent a versatile class of materials known for their tunable

magnetic properties, ranging from magnetically soft amorphous compositions to hard magnetic

crystalline phases.[1] The precise stoichiometric ratio of cobalt to zirconium is the primary

determinant of the resulting phase composition, crystal structure, and, consequently, the

material's macroscopic properties. Understanding and controlling this ratio is critical for

designing Co-Zr alloys tailored for specific applications, including magnetic recording media,

permanent magnets, and high-frequency inductors.

The Co-Zr binary system is characterized by a rich phase diagram featuring several stable

intermetallic compounds.[2][3] The formation of these distinct phases, such as Co₂₃Zr₆,

Co₁₁Zr₂, CoZr, and CoZr₂, is directly dictated by the atomic percentage of the constituent
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elements.[2][4] This guide will explore the causal relationships between stoichiometry and the

resultant material characteristics.

Phase Equilibria and Crystal Structures
The Co-Zr phase diagram governs the formation of stable and metastable phases at different

compositions and temperatures. The stoichiometry dictates which intermetallic compound is

formed, each possessing a unique crystal structure that underpins its physical properties.

Co-rich Phases: Compositions with a high cobalt content tend to form intermetallic

compounds like Co₂₃Zr₆ (cubic) and Co₁₁Zr₂ (rhombohedral).[4][5] These Co-rich crystalline

phases are often associated with hard magnetic behavior.[1][4]

Equiatomic and Zr-rich Phases: Stoichiometries approaching a 1:1 ratio or those rich in

zirconium lead to the formation of phases such as CoZr, CoZr₂, and CoZr₃.[2]

Amorphous Phases: Through non-equilibrium synthesis methods like melt-spinning or ball

milling, a wide range of Co-Zr compositions (e.g., 27–92 at.% Co) can be made to form an

amorphous, or glassy, metallic structure.[1] These amorphous alloys are distinguished by

their excellent soft magnetic properties.[1]

The relationship between cobalt concentration, processing, and the resulting primary phase is

a critical aspect of materials design in this system.
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1. Alloy Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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